Cas no 3082-69-7 ((βS)-β-Aminobenzenepropanoic Acid Ethyl Ester)

3082-69-7 structure
Product name:(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester
(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (S)-Ethyl 3-amino-3-phenylpropanoate
- (βS)-β-Aminobenzenepropanoic Acid Ethyl Ester
- Benzenepropanoic acid, b-amino-, ethyl ester, (bS)-
- Ethyl (S)-3-amino-3-phenylpropanoate
- (S)-3-amino-3-phenylpropionic acid ethyl ester
- (S)-3-amino-3-phenyl-propionic acid ethyl ester
- (S)-ethyl 3-amino-3-phenylpropionate
- AC1LJ15F
- AG-F-02227
- AK-89129
- ANW-67313
- CTK4G5987
- ethyl (S)-3-amino-3-phenylpropionate
- ethyl 3-amino-3-phenylpropionate
- KB-211719
- SureCN1143911
- J-018158
- MFCD06761763
- Benzenepropanoic acid, beta-amino-, ethyl ester, (betaS)-
- 3082-69-7
- SCHEMBL1143911
- ethyl(S)-3-amino-3-phenylpropanoate
- DTXSID80358773
- NUWRDXMXYDWUAN-JTQLQIEISA-N
- (s)-beta-phenylalanine ethyl ester
- ethyl (3S)-3-amino-3-phenylpropanoate
- (S)-3-Amino-3-phenylpropionicacid,ethylester
- (betaS)-beta-Aminobenzenepropanoic Acid Ethyl Ester
- (3S)-3-Phenyl-beta-alanine ethyl ester
- EN300-66418
- d-beta-phenylalanine ethyl ester
- (S)-ETHYL3-AMINO-3-PHENYLPROPANOATE
- DB-336376
-
- MDL: MFCD06761763
- Inchi: 1S/C11H15NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3/t10-/m0/s1
- InChI Key: NUWRDXMXYDWUAN-JTQLQIEISA-N
- SMILES: O(CC)C(C[C@@H](C1C=CC=CC=1)N)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 2.33990
(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM192526-5g |
ethyl (S)-3-amino-3-phenylpropanoate |
3082-69-7 | 95% | 5g |
$527 | 2023-02-18 | |
TRC | A591475-1000mg |
(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester |
3082-69-7 | 1g |
$ 178.00 | 2023-04-19 | ||
eNovation Chemicals LLC | D557016-25g |
Benzenepropanoic acid, ß-amino-, ethyl ester, (ßS)- |
3082-69-7 | 96% | 25g |
$4455 | 2024-05-25 | |
eNovation Chemicals LLC | D557016-2g |
Benzenepropanoic acid, ß-amino-, ethyl ester, (ßS)- |
3082-69-7 | 96% | 2g |
$870 | 2024-05-25 | |
TRC | A591475-10g |
(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester |
3082-69-7 | 10g |
$ 1135.00 | 2022-06-08 | ||
eNovation Chemicals LLC | D557016-1g |
Benzenepropanoic acid, ß-amino-, ethyl ester, (ßS)- |
3082-69-7 | 96% | 1g |
$535 | 2025-02-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732887-1g |
Ethyl (s)-3-amino-3-phenylpropanoate |
3082-69-7 | 98% | 1g |
¥980.00 | 2024-08-02 | |
eNovation Chemicals LLC | D557016-2g |
Benzenepropanoic acid, ß-amino-, ethyl ester, (ßS)- |
3082-69-7 | 96% | 2g |
$870 | 2025-02-25 | |
eNovation Chemicals LLC | D557016-5g |
Benzenepropanoic acid, ß-amino-, ethyl ester, (ßS)- |
3082-69-7 | 96% | 5g |
$1430 | 2025-02-25 | |
Enamine | EN300-66418-10.0g |
ethyl (3S)-3-amino-3-phenylpropanoate |
3082-69-7 | 10g |
$1716.0 | 2023-06-08 |
(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester Related Literature
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3082-69-7)(βS)-β-Aminobenzenepropanoic Acid Ethyl Ester

Purity:99%
Quantity:1g
Price ($):153.0